Cas no 116573-18-3 (ethyl 3-[4-(6-chlorobenzooxazol-2-yl)oxyphenoxy]propanoate)

ethyl 3-[4-(6-chlorobenzooxazol-2-yl)oxyphenoxy]propanoate structure
116573-18-3 structure
Product Name:ethyl 3-[4-(6-chlorobenzooxazol-2-yl)oxyphenoxy]propanoate
CAS No:116573-18-3
MF:C18H16ClNO5
MW:361.776344299316
CID:230653
PubChem ID:145523
Update Time:2025-04-19

ethyl 3-[4-(6-chlorobenzooxazol-2-yl)oxyphenoxy]propanoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 3-[4-(6-chlorobenzooxazol-2-yl)oxyphenoxy]propanoate
    • ethyl 3-[4-[(6-chloro-1,3-benzoxazol-2-yl)oxy]phenoxy]propanoate
    • Acclaim
    • Ethyl 2-[4-(6-chlorobenzoxazolyl-2-oxy)phenoxy]propionate
    • ethyl 2-[4-[(6-chlorobenzoxazol-2-yl)oxy]phenoxy]propionate
    • Fenoxaprop ethyl ester
    • Furore
    • HOE 33171
    • HOE-A 25-01
    • Propanoic acid, 2-(4-((6-chloro-2-benzoxazolyl)oxy)phenoxy)-, ethyl ester, (.+
    • Propanoic acid, 2-[4-[(6-chloro-2-benzoxazolyl)oxy]phenoxy]-, ethyl ester
    • Puma
    • Whip
    • Duphar 30-15
    • 2-[4-(6-Chlorobenzoxazol-2-yloxy)phenoxy]propionic acid ethyl ester
    • Ethyl 2-(4-(6-chlorobenzoxazolyl-2-oxy)phenoxy)propionate
    • DTXSID40151429
    • 116573-18-3
    • Ethyl 3-(4-((6-chlorobenzo[d]oxazol-2-yl)oxy)phenoxy)propanoate
    • Ethyl 3-(4-(6-chlorobenzoxazolyl-2-oxy)phenoxy)propionate
    • Inchi: 1S/C18H16ClNO5/c1-2-22-17(21)9-10-23-13-4-6-14(7-5-13)24-18-20-15-8-3-12(19)11-16(15)25-18/h3-8,11H,2,9-10H2,1H3
    • InChI Key: ZZJKDQVEAHXHLK-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)OC(=N2)OC1C=CC(=CC=1)OCCC(=O)OCC

Computed Properties

  • Exact Mass: 361.07178
  • Monoisotopic Mass: 361.072
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 8
  • Complexity: 430
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 70.8Ų

Experimental Properties

  • Density: 1.312
  • Boiling Point: 500.6°Cat760mmHg
  • Flash Point: 256.6°C
  • Refractive Index: 1.588
  • PSA: 70.79
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.